Cas no 172889-26-8 (PP1)

PP1 Properties

Names and Identifiers

• 1-(tert-Butyl)-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• PP1
• 1-(tert-butyl)-3-(4-methylphenyl)pyrazolo[5,4-d]pyrimidine-4-ylamine,
• 4-Amino-1-tert-butyl-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidine
• PP1 (PP-1, AGL 1872)
• PP1 (Src Inhibitor)
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine (1-(1,1-dimethylethyl)-3-(4-methylphenyl)
• 1-tert-butyl-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• 4-Amino-5-(methylphenyl)-7-(t-butyl)pyrazolo-(3,4-d)pyrimidine
• AGL 1872
• EI 275
• PP-1
• Abscisic acid insensitive 2
• PP 1 (enzyme inhibitor)
• PP1 Base
• PP1 (AGL 1872)
• AGL 1872,EI 275
• Src Inhibitor, PP1
• 1-tert-butyl-3-p-tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• PP 1
• 1-tert-butyl-3-(4-methylphenyl)-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-ter-butyl-3-p-tolyl-1h-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(4-methylphenyl)-
• C16H19N5
• 1-(1,1-DIMETHYLETHYL)-1-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4
• HMS3652F20
• KBioSS_000374
• 1-(1,1-Dimethylethyl)-3-(4-methylphenyl)-1H-pyrazolo(3,4-d)pyrimidin-4-amine
• 1-tert-butyl-3-(4-methylphenyl)pyrazolo[4,5-e]pyrimidin-4-amine
• KBio3_000727
• BRD-K47598052-001-14-1
• 4fev
• Oprea1_734810
• KBio2_000374
• 172889-26-8
• SCHEMBL407934
• Q27088427
• Kinome_2004
• 1H-Pyrazolo(3,4-d)pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-(4-methylphenyl)-
• CBiol_001915
• NS00068894
• Bio2_000357
• EX-A344
• PP1, >=98% (HPLC)
• 1-(1,1-DIMETHYLETHYL)-1-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
• GTPL8836
• KUC105857N
• AC-32819
• SA2ND7EHY4
• BSPBio_001034
• 1-(tert-butyl)-3-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• HMS3403D15
• BCP07604
• 12L-341S
• Bio1_000201
• HMS3676M08
• Bio1_000690
• MB01692
• HY-13804
• BMK1-C12
• MLS000326642
• BRD-K47598052-001-15-8
• Bio1_001179
• KBio2_002942
• J-010857
• CS-1662
• NCGC00163376-02
• BRD-K47598052-001-06-7
• AKOS005080619
• KBioGR_000374
• SMR000179220
• IDI1_002112
• 4-AMINO-1-TERT-BUTYL-3-(4-METHYLPHENYL)PYRAZOLO[3,4-D]PYRIMIDINE
• HMS1990D15
• Src Inhibitor, PP1 - CAS 172889-26-8
• BDBM25116
• HMS3673K19
• HMS1362D15
• HMS3742E09
• AGL 1872;EI 275
• AGL-1872
• QTL1_000067
• pp1?
• SW220208-1
• ksc-8-189
• 1-(1,1-Dimethylethyl)-3-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine; AGL 1872; PP1;
• Bio2_000837
• CHEMBL306380
• BCBcMAP01_000234
• PP-1 (enzyme inhibitor)
• DTXSID60274306
• ZVPDNRVYHLRXLX-UHFFFAOYSA-N
• CCG-100628
• MFCD01076570
• cid_1400
• UNII-SA2ND7EHY4
• EI-275
• BRD-K47598052-001-04-2
• DB01809
• HB1334
• NCGC00163376-03
• HMS3267F12
• HMS3412M08
• NCGC00163376-14
• M02255
• BiomolKI_000024
• HMS1792D15
• KBio2_005510
• HMS2191A04
• 1-tert-butyl-3-(p-tolyl)pyrazolo[3,4-d]pyrimidin-4-amine
• BiomolKI2_000032
• PYRAZOLOPYRIMIDINE 1
• KBio3_000728
• VU0205191-1
• NCGC00163376-01
• 4-Amino-5-(methylphenyl)-7-(tert.butyl)pyrazolo-(3,4-d)pyrimidine
• s7060
• +Expand

• MDL： MFCD01076570
• InChIKey： ZVPDNRVYHLRXLX-UHFFFAOYSA-N
• Inchi： 1S/C16H19N5/c1-10-5-7-11(8-6-10)13-12-14(17)18-9-19-15(12)21(20-13)16(2,3)4/h5-9H,1-4H3,(H2,17,18,19)
• SMILES： N1(C2C(=C(N)N=CN=2)C(C2C=CC(C)=CC=2)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 281.16400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 281.16404563g/mol
• Heavy Atom Count: 21
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 3.72010
• PSA: 69.62000
• Refractive Index: 1.652
• Boiling Point: 478.8°C at 760 mmHg
• Melting Point: 205-207°C
• Flash Point: 243.4°C
• Solubility: Insuluble (8.7E-3 g/L) (25 ºC),
• Color/Form: Gray white to gray solid
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

PP1 Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22
• Signal Word：Warning

PP1 Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%